Cas no 203519-16-8 (1-(4-chlorophenyl)sulfonyl-1,4-diazepane)
203519-16-8 structure
Product Name:1-(4-chlorophenyl)sulfonyl-1,4-diazepane
CAS No:203519-16-8
MF:C11H15ClN2O2S
MW:274.767000436783
CID:1393266
PubChem ID:11608790
Update Time:2025-04-20
1-(4-chlorophenyl)sulfonyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)sulfonyl-1,4-diazepane
- 1H-1,4-Diazepine, 1-[(4-chlorophenyl)sulfonyl]hexahydro-
- SureCN5304087
- AGN-PC-00CL03
- CTK0J0544
- AG-C-70292
- YYQLDNIWEVJMJZ-UHFFFAOYSA-N
- SCHEMBL5304087
- starbld0008324
- 203519-16-8
- 1-(4-chlorophenylsulphonyl)homopiperazine
- DTXSID00469395
- 1-((4-Chlorophenyl)sulfonyl)-1,4-diazepane
- AKOS000143130
-
- MDL: MFCD09734971
- Inchi: 1S/C11H15ClN2O2S/c12-10-2-4-11(5-3-10)17(15,16)14-8-1-6-13-7-9-14/h2-5,13H,1,6-9H2
- InChI Key: YYQLDNIWEVJMJZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(N1CCNCCC1)(=O)=O
Computed Properties
- Exact Mass: 274.05400
- Monoisotopic Mass: 274.0542766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 57.79000
- LogP: 2.67150
1-(4-chlorophenyl)sulfonyl-1,4-diazepane Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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